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Compound of Interest

Compound Name: Potassium carbonate-13C

Cat. No.: B038563

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and
diverse applications of potassium carbonate (K2COs3s), with a focus on its relevance in research
and pharmaceutical development.

Chemical Structure and Formula

Potassium carbonate is an inorganic compound with the chemical formula K2COs.[1] It is the
dipotassium salt of carbonic acid.[2] The compound consists of two potassium cations (K*) and
one carbonate anion (CO327).[1]

Chemical Identifiers:
o |[UPAC Name: Potassium carbonate[1]
e CAS Number: 584-08-7[1]

» Molecular Weight: 138.205 g/mol [1]

Physicochemical Properties

Potassium carbonate is a white, hygroscopic solid that is highly soluble in water, forming a
strongly alkaline solution.[1][3] It is insoluble in ethanol.[3][4] Often appearing as a damp or wet
solid due to its deliquescent nature, it readily absorbs moisture from the air.[1][4]
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Property Value

Appearance White, hygroscopic solid[1]
Molar Mass 138.205 g/mol [1]

Density 2.43 g/lcm?3[1]

Melting Point 891 °C (1,636 °F; 1,164 K)[1]
Boiling Point Decomposes|[1]

Solubility in water 110.3 g/100 mL (20 °C)[1]
Acidity (pKa) 10.25[1]

Synthesis and Production

The primary industrial method for producing potassium carbonate involves the reaction of
potassium hydroxide with carbon dioxide:[1]

2 KOH + CO2 - K2CO0s3 + H20

An alternative method involves treating potassium chloride with carbon dioxide in the presence
of an organic amine to yield potassium bicarbonate, which is then calcined:[1]

2 KHCOs3 - K2COs3 + H20 + CO2

Experimental Protocol: Synthesis of 7,12-dihydro-
1,3,6,7,12-pentaazapleiadenes using K2COs3

This section details a representative experimental protocol where potassium carbonate is used
as a reagent in a multi-step organic synthesis.

Objective: To synthesize 7,12-dihydro-1,3,6,7,12-pentaazapleiadenes.[5]
Reagents and Conditions:

e Potassium Carbonate (K2COs3) (2 equivalents)[5]
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Dimethylformamide (DMF)[5]

Dimethylformamide-dimethyl acetal (DMF-DMA)[5]

Anhydrous Stannous Chloride (SnCl2) (5 equivalents)[5]

Stannous Chloride Dihydrate (SnCl2-2H20) (5 equivalents)[5]

Dry Tetrahydrofuran (THF)[5]

Step-by-step Procedure:

Step i: The initial reaction is carried out in DMF at room temperature for 30 minutes using 2
equivalents of K2COs.[5]

e Step ii: The reaction mixture is then treated with DMF-DMA and heated to 130°C for 3.5
hours.[5]

o Step iii: Following this, the intermediate is refluxed in dry THF with 5 equivalents of
anhydrous SnCl: for 6 hours.[5]

e Step iv: In the final step, the product is refluxed in dry THF with 5 equivalents of SnClz:2H20
for 18 hours to yield the target compound.[5]

Applications in Research and Drug Development

While not a therapeutic agent itself, potassium carbonate plays several crucial roles in the
chemical and pharmaceutical sciences.

o Catalyst and Reagent: It is widely used as a base in organic synthesis. For instance, it has
been utilized as a catalyst in Biginelli-type reactions for the synthesis of dihydropyrimidines,
which are known to possess antimicrobial activity.[6]

» Drying Agent: In laboratory settings, K2COs is a common drying agent for ketones, alcohols,
and amines before distillation.[3]

o Buffering Agent: Its alkaline properties make it an effective buffering agent to control pH in
various chemical reactions and formulations, including in the production of wine.[3]
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o Excipient in Formulations: Potassium carbonate can be used as an excipient in drug
formulations.[7]

o Potassium Supplement: It can serve as a dietary supplement to address low blood
potassium levels.[4]

It is important to note that while "K2" is a term often associated with synthetic cannabinoids,
this is distinct from the chemical compound K2COs.[8][9] The term "K2" in that context refers to
a brand of herbal incense products containing synthetic cannabinoid receptor agonists.[8]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate a generalized experimental workflow and a conceptual
relationship involving K2COs in a synthetic chemistry context.
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Caption: A generalized workflow for an organic synthesis reaction utilizing K2COs as a base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Potassium carbonate - Wikipedia [en.wikipedia.org]

. Potassium Carbonate | K2CO3 | CID 11430 - PubChem [pubchem.ncbi.nim.nih.gov]
. Potassium carbonate | 584-08-7 [chemicalbook.com]

. go.drugbank.com [go.drugbank.com]

. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

°
~ (@] ol EEN w N =

. go.drugbank.com [go.drugbank.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b038563?utm_src=pdf-body-img
https://www.benchchem.com/product/b038563?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Potassium_carbonate
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-Carbonate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4853879.htm
https://go.drugbank.com/drugs/DB13977
https://www.researchgate.net/figure/Synthesis-of-13-and-14-Reagents-and-conditions-i-K2-CO3-2-equiv-DMF-rt-05-h_fig3_279220437
https://www.researchgate.net/publication/358951220_Nano-K2CO3-Catalyzed_Biginelli-Type_Reaction_Regioselective_Synthesis_DFT_Study_and_Antimicrobial_Activity_of_4-Aryl-6-methyl-5-phenyl-34-dihydropyrimidine-21H-thiones
https://go.drugbank.com/drugs/DB11098
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

« 8. Distinct pharmacology and metabolism of K2 synthetic cannabinoids compared to A(9)-
THC: mechanism underlying greater toxicity? - PubMed [pubmed.ncbi.nlm.nih.gov]

e 9. Distinct pharmacology and metabolism of K2 synthetic cannabinoids compared to A9-
THC: Mechanism underlying greater toxicity? - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to K2COs (Potassium
Carbonate)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b038563#chemical-structure-and-formula-of-k2-13-
co3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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